Cas no 1164455-56-4 (7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1164455-56-4
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5943083
• PubChem ID: 5742127
• Update Time: 2025-07-17

7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• (E)-7-(but-2-en-1-yl)-3-methyl-8-(methylthio)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(2E)-2-buten-1-yl-3,7-dihydro-3-methyl-8-(methylthio)-
• AKOS000717546
• AB00400697-11
• F0372-0552
• Z237526850
• Opera_ID_391
• (E)-7-(but-2-en-1-yl)-3-methyl-8-(methylthio)-1H-purine-2,6(3H,7H)-dione
• CHEMBL1454114
• MLS000030730
• Oprea1_456711
• HMS2301F05
• 7-[(E)-but-2-enyl]-3-methyl-8-methylsulfanylpurine-2,6-dione
• 7-(2-BUTENYL)-3-METHYL-8-(METHYLTHIO)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• NCGC00025991-02
• 1164455-56-4
• 7-((E)-But-2-enyl)-3-methyl-8-methylsulfanyl-3,7-dihydro-purine-2,6-dione
• SMR000009757

• Inchi： 1S/C11H14N4O2S/c1-4-5-6-15-7-8(12-11(15)18-3)14(2)10(17)13-9(7)16/h4-5H,6H2,1-3H3,(H,13,16,17)/b5-4+
• InChI Key： JFSGRMRRHRUBGJ-SNAWJCMRSA-N
• SMILES： N1(C/C=C/C)C2=C(N(C)C(=O)NC2=O)N=C1SC

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.37±0.70(Predicted)

Additional information on 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1164455-56-4)

The compound 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1164455-56-4) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a but-2-en-1-yl side chain and a methylsulfanyl group, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "purine derivatives in drug discovery" and "methylsulfanyl compounds in medicinal chemistry."

In recent years, the demand for purine-based compounds has surged due to their role in modulating biological pathways. The 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out for its potential as a scaffold for designing inhibitors targeting enzymes like kinases and phosphodiesterases. Researchers are particularly intrigued by its E-configuration of the butenyl group, which may influence binding affinity and selectivity. Questions like "how does the E-configuration affect drug activity?" are frequently explored in academic forums.

The methylsulfanyl moiety in this compound is another focal point, as sulfur-containing groups often enhance pharmacokinetic properties. Studies suggest that such modifications can improve metabolic stability and membrane permeability, addressing common challenges in drug development. Searches for "sulfur in drug design" and "improving bioavailability with methylsulfanyl" reflect the growing interest in this area. Additionally, the compound's tetrahydro-purine-dione core is analogous to structures found in FDA-approved drugs, further validating its therapeutic potential.

From a synthetic perspective, CAS No. 1164455-56-4 presents opportunities for innovative methodologies. Organic chemists are investigating efficient routes to its but-2-en-1-yl and methylsulfanyl functionalities, with green chemistry principles gaining traction. Queries like "sustainable synthesis of purine derivatives" highlight the shift toward eco-friendly practices. Moreover, computational tools are being employed to predict the compound's interactions, aligning with trends in "AI-driven drug discovery."

In conclusion, 7-(2E)-but-2-en-1-yl-3-methyl-8-(methylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplifies the intersection of traditional medicinal chemistry and modern innovation. Its structural features and applicability to pressing research questions ensure its continued relevance. As the scientific community seeks answers to "next-generation purine therapeutics," this compound remains a promising candidate for future breakthroughs.